Cas no 2668-74-8 (17-Acetyloxy-pregna-1,4-diene-3,20-dione (~90%))

• Product Name: 17-Acetyloxy-pregna-1,4-diene-3,20-dione (~90%)
• CAS No: 2668-74-8
• MF: C₂₃H₃₀O₄
• MW: 370.481907367706
• CID: 263532
• PubChem ID: 200766
• Update Time: 2025-04-19

17-Acetyloxy-pregna-1,4-diene-3,20-dione (~90%) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,17-(acetyloxy)- (9CI)
• 17-Acetyloxy-pregna-1,4-diene-3,20-dione
• [(8R,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] acetate
• ELH7AYQ38W
• CYPROTERONE ACETATE IMPURITY H [EP IMPURITY]
• [(8R, 9S, 10R, 13S, 14S, 17R)-17-acetyl-10, 13-dimethyl-3-oxo-7, 8, 9, 11, 12, 14, 15, 16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] acetate
• Pregna-1,4-diene-3,20-dione, 17-hydroxy-, acetate
• 17-Hydroxypregna-1,4-diene-3,20-dione acetate
• SCHEMBL6449571
• Pregna-1,4-diene-3,20-dione, 17-(acetyloxy)-
• 17-(Acetyloxy)pregna-1,4-diene-3,20-dione
• 3,20-Dioxopregna-1,4-dien-17-yl acetate
• delta(sup 1)-Dehydro-17-alpha-acetoxyprogesterone
• 17-Acetyloxy-pregna-1,4-diene-3,20-dione (~90%)
• J-016515
• 2668-74-8
• DTXSID70949497
• DB-250244
• Pregna-1,4-diene-3,20-dione, 17-(acetyloxy)-; Pregna-1,4-diene-3,20-dione, 17-hydroxy-, acetate (6CI,7CI,8CI); 17-(Acetyloxy)pregna-1,4-diene-3,20-dione; 17a-Acetoxypregna-1,4-diene-3,20-dione; 3,20-Dioxopregna-1,4-dien-17-yl Acetate

• Inchi： 1S/C23H30O4/c1-14(24)23(27-15(2)25)12-9-20-18-6-5-16-13-17(26)7-10-21(16,3)19(18)8-11-22(20,23)4/h7,10,13,18-20H,5-6,8-9,11-12H2,1-4H3/t18-,19+,20+,21+,22+,23+/m1/s1
• InChI Key： HROBKIGWGPCEDS-KOORYGTMSA-N
• SMILES： O(C(C)=O)[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 370.2145
• Monoisotopic Mass: 370.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives